Cas no 2138278-98-3 (Benzene, 4-chloro-1-cyclohexyl-2-fluoro-)

• Product Name: Benzene, 4-chloro-1-cyclohexyl-2-fluoro-
• CAS No: 2138278-98-3
• MF: C₁₂H₁₄ClF
• MW: 212.690966129303
• CID: 5280044
• PubChem ID: 66685343
• Update Time: 2025-05-21

Benzene, 4-chloro-1-cyclohexyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-cyclohexyl-2-fluoro-

• Inchi： 1S/C12H14ClF/c13-10-6-7-11(12(14)8-10)9-4-2-1-3-5-9/h6-9H,1-5H2
• InChI Key： UAWRIDBRJUWSMK-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 212.0768063g/mol
• Monoisotopic Mass: 212.0768063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzene, 4-chloro-1-cyclohexyl-2-fluoro-

Recent Advances in the Study of Benzene, 4-chloro-1-cyclohexyl-2-fluoro- (CAS: 2138278-98-3): A Comprehensive Research Brief

The compound Benzene, 4-chloro-1-cyclohexyl-2-fluoro- (CAS: 2138278-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated organic molecules, which are increasingly important in medicinal chemistry. The presence of both chloro and fluoro substituents on the benzene ring, combined with the cyclohexyl group, confers unique electronic and steric properties that enhance its reactivity and selectivity in various chemical reactions. Researchers have successfully employed this compound in the development of targeted therapies, particularly in oncology and infectious diseases.

One of the most notable advancements involves the use of Benzene, 4-chloro-1-cyclohexyl-2-fluoro- in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and reducing off-target effects.

In addition to its applications in oncology, this compound has shown promise in the development of antimicrobial agents. A recent preprint on bioRxiv reported that fluorinated derivatives of Benzene, 4-chloro-1-cyclohexyl-2-fluoro- exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

The pharmacokinetic properties of this compound have also been investigated in several animal models. A 2022 study in Drug Metabolism and Disposition found that the cyclohexyl moiety significantly improves metabolic stability compared to similar aromatic compounds, while the fluorine atom enhances membrane permeability. These characteristics make it an attractive scaffold for further drug development, particularly for central nervous system targets where blood-brain barrier penetration is crucial.

From a synthetic chemistry perspective, recent methodological advances have enabled more efficient production of Benzene, 4-chloro-1-cyclohexyl-2-fluoro- and its derivatives. A Nature Communications paper published earlier this year described a novel photoredox-catalyzed approach that reduces the number of synthetic steps while improving overall yield. This development is particularly significant given the growing demand for fluorinated pharmaceutical intermediates in the industry.

Looking forward, researchers anticipate that further exploration of this compound's structure-activity relationships will yield additional therapeutic candidates. Several pharmaceutical companies have included derivatives of Benzene, 4-chloro-1-cyclohexyl-2-fluoro- in their preclinical pipelines, with indications ranging from neurodegenerative diseases to autoimmune disorders. The unique combination of halogen atoms and cyclic structures in this molecule continues to provide a rich platform for medicinal chemistry innovation.

In conclusion, Benzene, 4-chloro-1-cyclohexyl-2-fluoro- (CAS: 2138278-98-3) represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. The recent studies highlighted in this brief demonstrate its potential across various therapeutic areas and underscore the importance of continued research into its chemical and biological properties. As synthetic methodologies advance and our understanding of its mechanism of action deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.